Cas no 1384603-79-5 (2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile)

• Product Name: 2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile
• CAS No: 1384603-79-5
• MF: C₁₉H₁₂FN₃O₂
• MW: 333.315887451172
• MDL: MFCD32710886
• CID: 5667926
• PubChem ID: 72133759
• Update Time: 2025-05-24

2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• CS-0243998
• 1384603-79-5
• EN300-27080574
• Z1216006706
• AKOS033169657
• 2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile
• 2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3 -oxobutanenitrile
• 2-Benzoxazoleacetonitrile, α-[2-(5-fluoro-1H-indol-3-yl)acetyl]-

• MDL： MFCD32710886
• Inchi： 1S/C19H12FN3O2/c20-12-5-6-15-13(8-12)11(10-22-15)7-17(24)14(9-21)19-23-16-3-1-2-4-18(16)25-19/h1-6,8,10,14,22H,7H2
• InChI Key： SRAQHXDKHDOESK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CN2)CC(C(C#N)C1=NC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 333.09135480g/mol
• Monoisotopic Mass: 333.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• Boiling Point: 520.2±50.0 °C(Predicted)
• pka: 16.23±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile

Comprehensive Overview of 2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile (CAS No. 1384603-79-5)

2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile (CAS No. 1384603-79-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework. This compound combines a benzoxazole moiety with a 5-fluoroindole group, linked via a 3-oxobutanenitrile bridge. Such hybrid structures are increasingly explored for their potential in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The benzoxazole core is a privileged scaffold in medicinal chemistry, known for its versatility in binding to biological targets. When paired with the 5-fluoroindole unit—a motif frequently associated with serotonin receptor modulation—the resulting compound exhibits intriguing physicochemical properties. Researchers are particularly interested in its hydrogen-bonding capacity and electron-withdrawing effects, which may influence bioavailability and metabolic stability. These attributes align with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, two hot topics in modern pharmacology.

From a synthetic perspective, CAS No. 1384603-79-5 presents challenges and opportunities. The presence of both nitrile and carbonyl functionalities allows for diverse derivatization strategies, making it a valuable intermediate in multi-step syntheses. Recent publications highlight its utility in constructing heterocyclic libraries for high-throughput screening—a method widely adopted in the search for kinase inhibitors and GPCR modulators. This resonates with the growing demand for AI-driven compound optimization, where structural complexity is leveraged to improve binding affinity.

In the context of drug-likeness, computational studies suggest that this compound adheres to Lipinski’s Rule of Five with moderate polarity and molecular weight (~335 g/mol). Its fluorine atom enhances membrane permeability—a feature often sought in CNS-targeting therapeutics, a trending area given the rise in neurodegenerative disease research. Additionally, the oxobutanenitrile segment may contribute to prodrug compatibility, addressing formulation challenges common in peptidomimetic development.

Beyond pharmaceuticals, 2-(1,3-benzoxazol-2-yl)-4-(5-fluoro-1H-indol-3-yl)-3-oxobutanenitrile has potential applications in fluorescence probes. The benzoxazole-indole conjugate system could exhibit tunable emission properties, relevant to bioimaging and diagnostic sensors—fields experiencing rapid growth due to advancements in precision medicine. This dual applicability aligns with the industry’s push toward theranostic agents (therapeutics + diagnostics).

Environmental and safety profiles of this compound remain under investigation, though preliminary data indicate stability under standard laboratory conditions. Researchers emphasize proper handling due to its reactive nitrile group, consistent with broader discussions on green chemistry practices. As sustainability becomes a focal point, innovations in catalytic synthesis routes for such compounds are gaining traction—a topic frequently searched in academic and industrial forums.

In summary, CAS No. 1384603-79-5 represents a compelling case study in molecular hybridization strategies. Its intersection with trending themes like targeted drug delivery, computational ADMET prediction, and multi-functional biomaterials ensures continued relevance. For those exploring structure-activity relationships (SAR) or cheminformatics, this compound offers rich opportunities for innovation at the chemistry-biology interface.